Cas no 358731-13-2 (Phen-2,3,5-d3-ol-d,4-chloro-6-methyl- (9CI))

Phen-2,3,5-d3-ol-d,4-chloro-6-methyl- (9CI) structure
358731-13-2 structure
Product Name:Phen-2,3,5-d3-ol-d,4-chloro-6-methyl- (9CI)
CAS No:358731-13-2
MF:C7H7ClO
MW:142.582881212234
CID:303236
Update Time:2024-01-27

Phen-2,3,5-d3-ol-d,4-chloro-6-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phen-2,3,5-d3-ol-d,4-chloro-6-methyl- (9CI)
    • 4-CHLORO-2-METHYLPHENOL-3,5,6-D3
    • 4-Chloro-2-methylphenol-3,5,6-d31000µg
    • 4-chloro-2,3,5-trideuterio-6-methylphenol
    • Inchi: 1S/C7H7ClO/c1-5-4-6(8)2-3-7(5)9/h2-4,9H,1H3
    • InChI Key: RHPUJHQBPORFGV-UHFFFAOYSA-N
    • SMILES: CC1C([H])=C(Cl)C([H])=C([H])C=1O

Computed Properties

  • Exact Mass: 145.037
  • Monoisotopic Mass: 145.037
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.2A^2

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